
3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde safety
data sheet (SDS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
3-Hydroxy-2-(2-

nitrophenyl)acrylaldehyde

Cat. No.: B13861523
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An In-Depth Technical Guide to the Safe Handling of 3-Hydroxy-2-(2-
nitrophenyl)acrylaldehyde

Disclaimer: As a Senior Application Scientist, it is my priority to ensure the highest standards of

safety and scientific integrity. The compound 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde is a

specialized chemical for research and development purposes.[1] A specific, verified Safety

Data Sheet (SDS) for this exact molecule is not publicly available at the time of this writing.

Therefore, this guide has been synthesized with expert analysis of data from closely related

structural analogs, including 2-nitrocinnamaldehyde, various nitrophenyl derivatives, and

substituted hydroxybenzaldehydes. The recommendations herein are grounded in the known

reactivity and toxicology of its constituent functional groups (an aldehyde, a nitroaromatic ring,

and a hydroxylated acryloyl system). Researchers must treat this compound with the utmost

caution, assuming it possesses the hazards identified for its analogs.

Core Hazard Identification and Synthesis
The primary hazards associated with compounds structurally similar to 3-Hydroxy-2-(2-
nitrophenyl)acrylaldehyde are well-defined. The α,β-unsaturated aldehyde moiety, the
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nitrophenyl group, and the phenolic hydroxyl group each contribute to the overall toxicological

and reactivity profile. Based on authoritative data for close analogs like trans-2-

nitrocinnamaldehyde, the following Globally Harmonized System (GHS) classifications are

anticipated.[2][3]

Skin Irritation (Category 2): Causes skin irritation.[2][4]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][4]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[2][4]

Acute Toxicity, Oral (Category 4, Inferred): Harmful if swallowed.[5]

Hazardous to the Aquatic Environment, Chronic (Category 3): Harmful to aquatic life with

long lasting effects.[4]

Table 1: Synthesized GHS Hazard and Precautionary
Statements
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GHS Classification Code Statement Source

Hazard Statements H315 Causes skin irritation. [2][4]

H319
Causes serious eye

irritation.
[2][4]

H317
May cause an allergic

skin reaction.
[2][4]

H412

Harmful to aquatic life

with long lasting

effects.

[4]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[2][4]

P273
Avoid release to the

environment.
[4]

P280

Wear protective

gloves / eye protection

/ face protection.

[2][4]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[6]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4]

P333 + P313

If skin irritation or rash

occurs: Get medical

advice/attention.

[4]
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P501

Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

Physicochemical Profile and Inferred Properties
Direct experimental data for 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde is limited. However,

we can infer its likely properties from its analogs, 2-nitrocinnamaldehyde and other substituted

benzaldehydes. This information is critical for anticipating its behavior during handling and in

experimental setups.

Table 2: Inferred Physicochemical Properties
Property

Inferred Value /
Description

Rationale / Analog Source

Appearance
Light yellow to yellow-brown

crystalline solid or powder.

Based on 2-

nitrocinnamaldehyde.[3][7]

Molecular Formula C₉H₇NO₄ -

Molecular Weight 193.16 g/mol -

Melting Point
Expected to be a solid with a

melting point likely >100 °C.

2-Nitrocinnamaldehyde melts

at 127-129 °C.[2][8]

Solubility

Insoluble in water; Soluble in

organic solvents like methanol,

ethanol, and acetone.

Based on 2-

nitrocinnamaldehyde and 5-

nitrosalicylaldehyde.[3][7][9]

Stability

Generally stable under

standard laboratory conditions.

Sensitive to strong acids,

bases, and oxidizing agents.

Based on general chemical

principles and data for related

compounds.[10]

Air Sensitivity May be air sensitive.
2-Nitrocinnamaldehyde is

noted as air sensitive.[7]
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Experimental Protocols: Safe Handling and
Engineering Controls
The causality behind these protocols is to minimize all potential routes of exposure—dermal,

ocular, and inhalation—by establishing multiple barriers between the researcher and the

chemical.

Protocol 3.1: Weighing and Aliquoting Solid Compound
Preparation: Before handling the compound, ensure the designated workspace (e.g., a

chemical fume hood) is clean and uncluttered. Verify that the fume hood has a current

certification and is functioning correctly (check airflow monitor).

Personal Protective Equipment (PPE): Don appropriate PPE in the correct order: standard

lab coat, nitrile gloves (ensure compatibility; check glove manufacturer's guide), and safety

goggles with side shields. A face shield may be worn over goggles for added protection.[11]

Engineering Controls: Conduct all manipulations that may generate dust, including weighing

and transfers, inside a certified chemical fume hood.[12] This is a critical step to prevent

inhalation of airborne particles.

Weighing: Use a tared, sealed container (e.g., a vial with a screw cap) to weigh the

compound. Alternatively, use an anti-static weigh boat. Do not weigh directly on the balance

pan.

Transfer: Use a spatula to carefully transfer the solid. Avoid scooping actions that could

aerosolize the powder. If creating solutions, add the solvent to the solid slowly to prevent

splashing.

Cleanup: After handling, decontaminate the spatula and work surface. A detergent solution is

preferred; avoid volatile solvents that could increase vapor exposure.[4] Dispose of all

contaminated disposable materials (e.g., weigh boats, gloves) in a designated hazardous

waste container.

Doffing PPE: Remove PPE in the reverse order of donning, being careful not to touch the

outside of contaminated gloves with bare hands. Wash hands thoroughly with soap and

water after the procedure is complete.[13]
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Diagram 1: PPE Workflow for Handling Hazardous
Solids

Donning Sequence (Outside Lab)

Doffing Sequence (Inside Lab)

Start 1. Lab Coat 2. Nitrile Gloves 3. Safety Goggles Ready for Work

Work Complete 1. Remove Gloves
(Contaminated) 2. Remove Goggles 3. Remove Lab Coat 4. Wash Hands Thoroughly Exit Lab

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).

Emergency Procedures and First-Aid Measures
Rapid and correct response to an exposure is critical. The following measures are based on

protocols for irritants, sensitizers, and moderately toxic chemicals.[4][5]

Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least

15 minutes, holding the eyelids apart to ensure rinsing of the entire surface. Remove contact

lenses if present and easy to do.[4] Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water. If skin irritation or a rash develops, seek medical

advice.[4][6]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. If respiratory symptoms occur, seek medical attention.[5][12]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical

attention and show the container or label.
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Diagram 2: Spill Response Logic

Spill Occurs

Alert others in the area

Assess spill size & risk
(Is it manageable?)

Evacuate Area
Call Emergency Response

No

Contain spill with
absorbent pads/granules

Yes

Clean up using spill kit
(Wear full PPE)

Place waste in sealed
hazardous waste container

Decontaminate area,
tools, and self

Report incident to
Safety Officer

Click to download full resolution via product page
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Caption: Logical workflow for responding to a chemical spill.

Toxicology and Reactivity Profile
Toxicological Summary
The toxicological profile is inferred from its structural components. The acrylaldehyde moiety is

a known Michael acceptor, which can react with biological nucleophiles like cysteine residues

in proteins, leading to skin sensitization and irritation. The nitrophenyl group can contribute to

overall toxicity.

Acute Toxicity: An oral LD50 for a mixture containing a related acrylate was >2,000 mg/kg in

rats, suggesting low acute oral toxicity.[4] However, the specific toxicity of this compound is

unknown and it should be handled as if it were harmful.

Skin and Eye Irritation: The compound is expected to be a significant irritant to both skin and

eyes, consistent with GHS Category 2 classifications for its analogs.[2][4]

Sensitization: There is a strong potential for this compound to be a skin sensitizer, leading to

allergic contact dermatitis upon repeated exposure.[2][4]

Carcinogenicity, Mutagenicity, Reproductive Toxicity (CMR): Based on available data for

closely related substances, there is no current evidence to classify this compound as a

carcinogen, mutagen, or reproductive toxicant.[4]

Reactivity and Stability
Stability: The compound is expected to be stable under recommended storage conditions

(cool, dry, dark).[14]

Incompatible Materials: Avoid strong oxidizing agents, strong reducing agents, strong acids,

and strong bases.[5][6] Exothermic reactions may occur.[4]

Hazardous Decomposition: Upon combustion or exposure to high temperatures, hazardous

decomposition products such as carbon monoxide, carbon dioxide, and nitrogen oxides

(NOx) will be produced.[4][15]

Storage and Disposal
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[16] Keep

away from incompatible materials.[13] The storage temperature for the analog trans-2-

nitrocinnamaldehyde is recommended at 2-8°C, which is a prudent guideline to follow.[2]

Disposal: This material must be disposed of as hazardous chemical waste.[11] Do not allow

it to enter drains or the environment. All waste must be handled in accordance with local,

state, and federal regulations.[12] Uncleaned containers should be treated as the product

itself.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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